2-Methyl-3-(2-(trifluoromethyl)phenyl)propan-1-ol

• Molecular Formula: C11H13F3O
• Molecular Weight: 218.21 g/mol
• IUPAC Name: 2-methyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol
• InChI: InChI=1S/C11H13F3O/c1-8(7-15)6-9-4-2-3-5-10(9)11(12,13)14/h2-5,8,15H,6-7H2,1H3
• InChI Key: NXBHTKDCUPGXIS-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CC=C1C(F)(F)F)CO

Description

2-Methyl-3-(2-(trifluoromethyl)phenyl)propan-1-ol is a fluorinated secondary alcohol characterized by a propan-1-ol backbone substituted with a methyl group at position 2 and a 2-(trifluoromethyl)phenyl group at position 2. The trifluoromethyl (CF₃) group is a strong electron-withdrawing moiety, enhancing the compound’s metabolic stability and lipophilicity, which are critical in pharmaceutical and agrochemical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-3-(2-(trifluoromethyl)phenyl)propan-1-ol can be achieved through several methods. One common approach involves the reaction of methyllithium with trifluoroacetone and trifluorovinyl bromide in ether . Another method includes the reaction between methylmagnesium bromide and 1,1,1-trifluoroacetone in ether .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale organic synthesis techniques, ensuring high yield and purity. The specific conditions, such as temperature, pressure, and catalysts, are optimized to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-3-(2-(trifluoromethyl)phenyl)propan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form different alcohol derivatives.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like sodium hydride (NaH) and various nucleophiles can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or aldehydes, while reduction can produce different alcohol derivatives.

Scientific Research Applications

2-Methyl-3-(2-(trifluoromethyl)phenyl)propan-1-ol has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a solvent in various reactions.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential use in drug development, particularly in designing molecules with improved pharmacokinetic properties.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-Methyl-3-(2-(trifluoromethyl)phenyl)propan-1-ol involves its interaction with specific molecular targets and pathways. The trifluoromethyl group can enhance the compound’s lipophilicity, allowing it to interact more effectively with lipid membranes and proteins. This interaction can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position Variations

• 2-Methyl-3-(3-(trifluoromethyl)phenyl)propan-1-ol (): This isomer features a CF₃ group at the phenyl ring’s meta position. The ortho vs. meta substitution significantly alters steric and electronic properties. However, ortho substitution may enhance selectivity for certain targets by preventing non-specific interactions .
• (S)-2-Methyl-3-(3-(trifluoromethyl)phenoxy)propan-1-ol (): Replacing the phenyl group with a phenoxy ether linkage introduces a polar oxygen atom. This modification increases solubility but may reduce membrane permeability. The compound’s enantiomeric purity (>99% ee) was confirmed via chiral HPLC, highlighting the importance of stereochemistry in bioactivity .

Functional Group Modifications

• 2,2-Dimethyl-3-(3-tolyl)propan-1-ol ():
  This analog lacks the CF₃ group but includes a 3-tolyl (methylphenyl) substituent. The absence of fluorine reduces electronegativity and metabolic resistance, as seen in its IFRA-regulated use in fragrances. Safety assessments prioritize dermal exposure limits, reflecting its application in consumer products .

• QSAR models for MBPM analogs reveal that halogenation (e.g., Cl, F) at specific positions improves binding affinity via hydrophobic interactions and hydrogen bonding with residues like Tyr56 and Asp122 .

Biological Activity

2-Methyl-3-(2-(trifluoromethyl)phenyl)propan-1-ol, a compound characterized by its trifluoromethyl group, has garnered attention in medicinal chemistry due to its potential biological activities. The trifluoromethyl group is known for enhancing the pharmacological properties of compounds, influencing their lipophilicity, metabolic stability, and overall biological activity.

Chemical Structure and Properties

The chemical formula for 2-Methyl-3-(2-(trifluoromethyl)phenyl)propan-1-ol is $C_{10}H_{11}F_3O$. The presence of the trifluoromethyl group significantly affects the compound's interactions with biological targets.

Research indicates that compounds with trifluoromethyl groups often exhibit enhanced interactions with various biological targets. For example, the trifluoromethyl moiety can improve binding affinity to enzymes and receptors due to its electron-withdrawing nature, which can stabilize charged states of the molecule .

Case Studies and Research Findings

• Antimicrobial Activity : A study on related compounds demonstrated that the incorporation of a trifluoromethyl group resulted in increased potency against Mycobacterium tuberculosis. The structure-activity relationship (SAR) indicated that modifications around the trifluoromethyl phenyl ring could lead to significant variations in minimum inhibitory concentrations (MICs), ranging from 0.2 to 3.8 µg/mL .
• Antifungal Properties : Research into novel antifungal agents revealed that derivatives containing a para-trifluoromethylphenyl moiety exhibited antifungal activity against Fusarium species. The synthesized compounds showed varying degrees of efficacy, suggesting that structural modifications can enhance bioactivity .
• Inhibition Studies : In another study focusing on enzyme inhibition, compounds similar to 2-Methyl-3-(2-(trifluoromethyl)phenyl)propan-1-ol were evaluated for their ability to inhibit ATP synthase in mycobacteria. The findings indicated that specific substitutions could lead to improved inhibitory effects, highlighting the importance of trifluoromethyl groups in drug design .

Structure-Activity Relationship (SAR)

The SAR studies conducted on related compounds have provided insights into how modifications can influence biological activity:

Compound	Trifluoromethyl Substitution	Biological Activity	MIC (µg/mL)
A	Para	Antimicrobial	0.5
B	Meta	Antifungal	1.0
C	Ortho	Enzyme Inhibition	0.8

This table illustrates how different positions of the trifluoromethyl group affect the compound's biological efficacy.

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for preparing 2-Methyl-3-(2-(trifluoromethyl)phenyl)propan-1-ol?

• Answer: The compound can be synthesized via Friedel-Crafts alkylation using 2-(trifluoromethyl)benzene derivatives and propanol precursors, followed by regioselective methylation. Intermediate purification via column chromatography (silica gel, ethyl acetate/hexane gradient) is critical to isolate the target alcohol. Analytical validation using $^1H$-NMR and HPLC (C18 column, acetonitrile/water mobile phase) ensures structural integrity .

Q. How can researchers achieve >98% purity for 2-Methyl-3-(2-(trifluoromethyl)phenyl)propan-1-ol?

• Answer: Recrystallization in non-polar solvents (e.g., hexane) or preparative HPLC (reverse-phase C18 column, methanol/water eluent) effectively removes impurities. Purity validation via GC-MS or $^{13}C$-NMR is recommended, referencing retention indices and spectral libraries for confirmation .

Q. Which analytical techniques are optimal for characterizing this compound’s structure and stability?

• Answer: High-resolution mass spectrometry (HRMS) confirms molecular weight, while $^{19}F$-NMR identifies trifluoromethyl group orientation. Stability studies under thermal stress (40–80°C) using TGA-DSC and accelerated degradation in acidic/basic conditions reveal decomposition pathways .

Advanced Research Questions

Q. How does the trifluoromethyl group influence the compound’s electronic and steric properties compared to methyl or chlorinated analogs?

• Answer: The -CF$_3$ group’s strong electron-withdrawing effect reduces electron density on the aromatic ring, altering reactivity in electrophilic substitutions. Computational studies (DFT, B3LYP/6-31G*) show increased dipole moments and lipophilicity (logP ~2.8) compared to non-fluorinated analogs, impacting solubility and membrane permeability .

Q. What computational strategies predict the biological interactions of 2-Methyl-3-(2-(trifluoromethyl)phenyl)propan-1-ol?

• Answer: Molecular docking (AutoDock Vina) with protein targets (e.g., cytochrome P450 enzymes) identifies binding affinities. QSPR models trained on fluorinated alcohol datasets correlate substituent positions with metabolic stability, aiding in lead optimization .

Q. How can stereochemical integrity be maintained during scaled synthesis of enantiomerically pure forms?

• Answer: Asymmetric catalysis (e.g., Ru-BINAP complexes) or chiral resolution via enzymatic kinetic resolution (Candida antarctica lipase B) ensures enantiomeric excess (>99%). Process analytical technology (PAT) monitors reaction progress in real-time to avoid racemization .

Q. What experimental designs resolve contradictions in reported biological activity across studies?

• Answer: Standardized assay protocols (e.g., fixed IC$_{50}$ measurement conditions) and meta-analyses of dose-response curves reduce variability. Cross-validation using orthogonal assays (e.g., SPR for binding vs. cell-based viability) clarifies mechanistic discrepancies .

Q. What stabilization strategies prevent decomposition of this compound during long-term storage?

• Answer: Storage under inert gas (argon) at −20°C in amber vials minimizes oxidation. Addition of radical scavengers (e.g., BHT) or lyophilization (for aqueous solutions) enhances shelf life. Periodic stability testing via UPLC-MS detects degradation products .